5-fluoro BEPIRAPIM (hydrochloride)
Overview
Description
5-fluoro BEPIRAPIM (hydrochloride) is an analytical reference standard that is structurally classified as a synthetic cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Clinical Strategies and Mechanisms of Action
Anticancer Activity : 5-Fluorouracil (5-FU), a related compound to 5-fluoro BEPIRAPIM, is widely used in cancer treatment. Strategies to enhance its anticancer activity have evolved, focusing on understanding its mechanism of action. However, resistance to 5-FU poses significant challenges in clinical use (Longley, Harkin, & Johnston, 2003).
Biochemistry and Pharmacology : The biochemistry of fluorouracil reveals its importance as an antineoplastic agent, particularly in colorectal cancer treatment. It acts by incorporating into RNA and inhibiting DNA synthesis, with resistance attributed to metabolic aberrations or alterations in its target enzyme, thymidylate synthase (Pinedo & Peters, 1988).
Novel Antitumor Agent : TAS-102, which is distinct from but related to 5-FU, demonstrates efficacy in 5-FU-refractory patients. It showcases a different mechanism of action from 5-FU, primarily through DNA incorporation leading to DNA dysfunction (Lenz, Stintzing, & Loupakis, 2015).
Other Applications
Transpapillary Drug Delivery : Studies on transpapillary drug delivery using 5-FU highlight the potential of localized topical drug delivery for breast cancer treatment, emphasizing the drug's lipophilicity and transport pathways through the nipple (Dave, Averineni, Sahdev, & Perumal, 2014).
Clinical Pharmacology : The pharmacokinetics of 5-FU, including its absorption, distribution, and elimination, have been a focus, underscoring the importance of understanding drug interactions and dose adjustments in varied pathophysiological states (Diasio & Harris, 1989).
Topoisomerase I Involvement : The interplay between 5-FU and Irinotecan in colorectal cancer treatment shows how 5-FU influences topoisomerase I expression, highlighting the molecular basis for combination therapies in cancer treatment (Richter, Nadai, Palumbo, & Palù, 2009).
Drug Metabolism Monitoring : Monitoring 5-FU metabolism in vivo via nuclear magnetic resonance offers insights into its metabolic fate and distribution, crucial for understanding its therapeutic efficacy (Stevens, Morris, Iles, Sheldon, & Griffiths, 1984).
Co-delivery of siRNAs and Anticancer Drugs : Research on layered double hydroxide nanoparticles for simultaneous delivery of 5-FU and siRNAs demonstrates enhanced cytotoxicity in cancer treatment, indicating the potential of nanotechnology in drug resistance and therapy enhancement (Li, Gu, Chen, Chen, & Xu, 2014).
properties
Product Name |
5-fluoro BEPIRAPIM (hydrochloride) |
|---|---|
Molecular Formula |
C25H30FN3O · HCl |
Molecular Weight |
444 |
InChI |
InChI=1S/C25H30FN3O.ClH/c26-13-7-2-8-14-29-20-23(22-11-5-6-12-24(22)29)25(30)28-17-15-27(16-18-28)19-21-9-3-1-4-10-21;/h1,3-6,9-12,20H,2,7-8,13-19H2;1H |
InChI Key |
SKGMEEMXANONGP-UHFFFAOYSA-N |
SMILES |
O=C(N1CCN(CC2=CC=CC=C2)CC1)C3=CN(CCCCCF)C4=CC=CC=C43.Cl |
synonyms |
NNL-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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